4-Hydroxy-2-(2,2,2-trifluoroethoxy)phenylacetic acid

• Molecular Formula: C10H9F3O4
• Molecular Weight: 250.17 g/mol
• IUPAC Name: 2-[4-hydroxy-2-(2,2,2-trifluoroethoxy)phenyl]acetic acid
• InChI: InChI=1S/C10H9F3O4/c11-10(12,13)5-17-8-4-7(14)2-1-6(8)3-9(15)16/h1-2,4,14H,3,5H2,(H,15,16)
• InChI Key: SIDZSXRMOJVIOO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1O)OCC(F)(F)F)CC(=O)O

Description

4-Hydroxy-2-(2,2,2-trifluoroethoxy)phenylacetic acid is a useful research compound. Its molecular formula is C10H9F3O4 and its molecular weight is 250.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a stirred solution of methyl 4-hydroxy-2-(2,2,2-trifluoroethoxy)phenylacetate (1.3 g, 4.8 mmol) from Step 4 above in THF (15 mL) was added water (3 mL) and LiOH (0.62 g, 15 mmol). The mixture was stirred at ambient temperature for 6 h and the solvents were removed under reduced pressure. The residue was partitioned between CH2Cl2 and aqueous citric acid. The organic phase was dried (MgSO4), filtered, and the solvent was removed under reduced pressure to give 4-hydroxy-2-(2,2,2-trifluoroethoxy)phenylacetic acid as an amorphous solid (HPLC retention time=13.2 min (method D)).